In situ grown, self-supported iron–cobalt–nickel alloy amorphous oxide nanosheets with low overpotential toward water oxidation†
Chemical Communications Pub Date: 2016-02-16 DOI: 10.1039/C5CC09699E
Abstract
Electrocatalytic water oxidation by in situ grown iron–cobalt–nickel ternary alloy amorphous oxides is reported. This catalytic material was prepared by simple anodization of an alloy plate followed by low-temperature annealing, which shows superior electrocatalytic activity toward oxygen evolution reaction with an overpotential of only 170 mV and a low Tafel slope.
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Journal Name：Chemical Communications
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CAS no.: 15679-25-1
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CAS no.: 138667-25-1
